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Introduction

Acetyl-CoA carboxylase alpha (ACACA) is a critical enzyme in the de novo fatty acid synthesis
pathway, catalyzing the irreversible carboxylation of acetyl-CoA to malonyl-CoA.[1][2] This rate-
limiting step makes ACACA a key regulator of lipid metabolism and a potential therapeutic
target in various diseases, including metabolic disorders and cancer.[2] The CRISPR/Cas9
system offers a powerful and precise tool for editing the ACACA gene, enabling researchers to
investigate its function, validate it as a drug target, and develop novel therapeutic strategies.

These application notes provide a comprehensive guide to utilizing CRISPR/Cas9 for ACACA
gene editing, covering experimental design, detailed protocols, and validation methods.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway involving ACACA and a typical
experimental workflow for CRISPR/Cas9-mediated gene knockout.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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